Cas no 120466-67-3 ((1R)-1-(3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-1-(3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 120466-67-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 2890942
• PubChem ID: 13542889
• Update Time: 2024-03-01

(1R)-1-(3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4-dimethoxyphenyl)ethan-1-ol
• tube1121
• Benzenemethanol, 3,4-dimethoxy-α-methyl-, (αR)-

• Inchi： 1S/C10H14O3/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-7,11H,1-3H3/t7-/m1/s1
• InChI Key： RTWOAVKBRMACKZ-SSDOTTSWSA-N
• SMILES： O(C1C=C([C@H](O)C)C=CC=1OC)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes